Sodium Borohydride

• CAS No.: 16940-66-2
• Product Name: Sodium Borohydride
• Molecular Formula: NaBH4; BH4Na
• Molecular Weight: 33.8 g/mol
• IUPAC Name: sodium;boron(1-)
• Standard InChI: InChI=1S/B.Na/q-1;+1
• Standard InChIKey: ODGROJYWQXFQOZ-UHFFFAOYSA-N
• SMILES: [B-].[Na+]
• Canonical SMILES: [B-].[Na+]
• Colorform: White to gray-white microcystalline powder or lumps; White cubic crystals, hygroscopic
• Density: 1.074 at 68 °F (USCG, 1999); 1.074 g/cu cm (anhydrous material); 1.07 g/cm³
• Melting Point: 400 °C (vacuum) (decomposes)
• Physical Description: Sodium borohydride is a white to grayish crystalline powder. It is decomposed by water to form sodium hydroxide, a corrosive material, and hydrogen, a flammable gas. The heat of this reaction may be sufficient to ignite the hydrogen. The material itself is easily ignited and burns vigorously once ignited. It is used to make other chemicals, treat waste water, and for many other uses.; OtherSolid; WHITE CRYSTALLINE POWDER.
• Description: Sodium borohydride is a white to grayish crystalline powder. It is decomposed by water to form sodium hydroxide, a corrosive material, and hydrogen, a flammable gas. The heat of this reaction may be sufficient to ignite the hydrogen. The material itself is easily ignited and burns vigorously once ignited. It is used to make other chemicals, treat waste water, and for many other uses.; Sodium borohydride is an inorganic sodium salt and a metal tetrahydridoborate.
• Shelf Life: Anhydrous material is stable in dry air to 300 °C; decomposes slowly at 400 °C and rapidly at 500 °C; Aqueous solutions are most stable in the presence of small amounts of sodium hydroxide (0.2% for a nearly saturated solution containing 44% sodium borohydride) and can be kept for several days.
• Solubility: Soluble in "Cellosolve" ether; Soluble in ammonia, amines, pyridine, dimethyl ether of diethylene glycol; insoluble in other ethers, hydrocarbons, alkyl chlorides; Solubility (wt/wt) in liquid ammonia, 104% at 25 °C; in ethylenediamine, 22% at 75 °C; in morpholine, 1.4% at 25 °C; in pyridine, 3.1% at 25 °C; in methanol, 16.4% at 20 °C (reacts); in ethanol, 4.0% at 20 °C (reacts slowly); in tetrahydrofuran, 0.1% at 20 °C; in diglyime, 5.5% at 20 °C; in dimethylformamide, 18.0% at 20 °C; Solubility (wt/wt) in water: 55% at 25 °C; 88.5% at 60 °C; Solubility in water, g/100ml at 25 °C: 55
• Synonyms: Tetrahydroborate(1-) Sodium; Borol; Colorstrip 2000; Hidkitex DF; Hydrifin; Sodium Borohydrate; Sodium Borohydride; Sodium Borohydride; NaBH4; Sodium Hydroborate; Sodium Tetrahydridoborate; Sodium tetrahydroborate; Sodium Tetrahydroborate(1-); VenMet
• PubChem Compound: 22959485
• Last Modified: Nov 12 2021